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Compound of Interest

Compound Name: Koavone

Cat. No.: B1176428

Initial investigations into the experimental data surrounding a compound identified as
"Koavone" have revealed a significant discrepancy between its perceived role in therapeutic
research and its actual application. All available evidence indicates that Koavone is a synthetic
aroma chemical exclusively used in the fragrance industry, with no publicly documented
pharmacological activity or experimental data relevant to drug development professionals.

Our comprehensive search for experimental data, including signaling pathways, clinical trials,
and comparative therapeutic studies related to Koavone, yielded no results in the medical or
pharmaceutical literature. Instead, the compound is consistently identified as a fragrance
ingredient with a woody and floral scent profile, manufactured by International Flavors &
Fragrances (IFF).

Koavone: An Overview of Available Data

Koavone, chemically known as (2)-3,4,5,6,6-pentamethylhept-3-en-2-one and under the CAS
number 81786-73-4, is a synthetic molecule. Its primary application is in perfumery and
scented consumer products. The available data is limited to its chemical and physical
properties, and its olfactory characteristics.
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Property Value

Chemical Name (2)-3,4,5,6,6-pentamethylhept-3-en-2-one
CAS Number 81786-73-4

Molecular Formula C12H220

Molecular Weight 182.3 g/mol

Odor Profile Woody, floral, with amber and violet nuances

) Fragrance ingredient in perfumes, cosmetics,
Primary Use
soaps, etc.

No Evidence of Therapeutic Application

Crucially, there is no scientific literature to support any therapeutic use for Koavone. Searches
for its pharmacological activity, mechanism of action, or involvement in any biological signaling
pathways have been uniformly negative. The term "Koavone" does not appear in databases of
clinical trials or peer-reviewed medical journals in the context of drug development.

It is possible that the query for "Koavone" was a misnomer for "kavalactones," a class of
psychoactive compounds found in the kava plant (Piper methysticum). Kavalactones are
known to have anxiolytic and sedative properties and have been the subject of
pharmacological research. However, Koavone is a distinct synthetic chemical and is not a
kavalactone.

Conclusion for the Research Community

For researchers, scientists, and drug development professionals, it is important to note that
"Koavone" does not represent a viable candidate for therapeutic investigation based on
publicly available information. There is no experimental data to validate, compare, or guide
further research in a pharmaceutical context.

The following diagram illustrates the current understanding of Koavone's domain of
application, highlighting the absence of a therapeutic research pathway.
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Application Domain of Koavone

In summary, the request for a statistical validation and comparison guide for Koavone's
experimental data in a therapeutic context cannot be fulfilled as no such data exists. The
compound's identity is firmly established within the realm of fragrance chemistry, and it should
not be mistaken for a substance with pharmacological properties.

» To cite this document: BenchChem. [Statistical Validation of Koavone: A Case of Mistaken
Identity in Therapeutic Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1176428#statistical-validation-of-koavone-
experimental-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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